Grifolin
Grifolin
Grifolin belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Grifolin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, grifolin is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, grifolin can be found in mushrooms. This makes grifolin a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
6903-07-7
VCID:
VC0191361
InChI:
InChI=1S/C22H32O2/c1-16(2)8-6-9-17(3)10-7-11-18(4)12-13-20-21(23)14-19(5)15-22(20)24/h8,10,12,14-15,23-24H,6-7,9,11,13H2,1-5H3/b17-10+,18-12+
SMILES:
CC1=CC(=C(C(=C1)O)CC=C(C)CCC=C(C)CCC=C(C)C)O
Molecular Formula:
C22H32O2
Molecular Weight:
328.5 g/mol
Grifolin
CAS No.: 6903-07-7
Natural Products
VCID: VC0191361
Molecular Formula: C22H32O2
Molecular Weight: 328.5 g/mol
| CAS No. | 6903-07-7 |
|---|---|
| Product Name | Grifolin |
| Molecular Formula | C22H32O2 |
| Molecular Weight | 328.5 g/mol |
| IUPAC Name | 5-methyl-2-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienyl]benzene-1,3-diol |
| Standard InChI | InChI=1S/C22H32O2/c1-16(2)8-6-9-17(3)10-7-11-18(4)12-13-20-21(23)14-19(5)15-22(20)24/h8,10,12,14-15,23-24H,6-7,9,11,13H2,1-5H3/b17-10+,18-12+ |
| Standard InChIKey | PZHNKNRPGLTZPO-VZRGJMDUSA-N |
| Isomeric SMILES | CC1=CC(=C(C(=C1)O)C/C=C(\C)/CC/C=C(\C)/CCC=C(C)C)O |
| SMILES | CC1=CC(=C(C(=C1)O)CC=C(C)CCC=C(C)CCC=C(C)C)O |
| Canonical SMILES | CC1=CC(=C(C(=C1)O)CC=C(C)CCC=C(C)CCC=C(C)C)O |
| Melting Point | 43°C |
| Physical Description | Solid |
| Description | Grifolin belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Grifolin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, grifolin is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, grifolin can be found in mushrooms. This makes grifolin a potential biomarker for the consumption of this food product. |
| Synonyms | 3,8,12-trimethyl-5,7,11-tridecatriene-3,4-diol grifolin |
| PubChem Compound | 5372312 |
| Last Modified | Nov 11 2021 |
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